Cas no 842169-72-6 (1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride)

• Product Name: 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• CAS No: 842169-72-6
• MF: C₈H₈BrClF₃N
• MW: 290.508030891418
• MDL: MFCD08056077
• CID: 1036528
• PubChem ID: 45790498
• Update Time: 2025-06-13

1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2,2,2-trifluoroethanamine hydrochloride
• [1-(4-bromophenyl)-2,2,2-trifluoroethyl]amine hydrochloride
• 1-(4-Bromophenyl)-2,2,2-trifluoroethamine hydrochloride
• 1-(4-BROMO-PHENYL)-2,2,2-TRIFLUORO-ETHYLAMINE HYDROCHLORIDE
• 1-(4-bromophenyl)-2,2,2-trichloroethan-1-ol
• 1-(4-bromo-phenyl)-2,2,2-trichloro-ethanol
• 1-(4-bromophenyl)-2,2,2-trifluoroethyl amine hydrochloride
• 1-(4-Brom-phenyl)-2,2,2-trichlor-aethanol
• p-bromophenyl(trichloromethyl)carbinol
• Trichlormethyl-(4-brom-phenyl)-carbinol
• 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
• 1-(4-Bromophenyl)-2,2,2-trifluoroethanamine HCl
• MFCD08056077
• SB38955
• A864158
• AMY19132
• SY272718
• CS-0060217
• 1-(4-Bromophenyl)-2,2,2-trifluoroethanamine;hydrochloride
• AKOS005255735
• EN300-1605836
• SCHEMBL1864740
• 842169-72-6
• AS-70829
• (S)-1-(4-BROMOPHENYL)-2,2,2-TRIFLUOROETHYLAMINE HCL
• MFCD07374367
• AB39288
• 1-(4-Bromophenyl)-2,2,2-Ttrifluoroethanamine HCl
• SY272719
• SY105426
• I10494
• 1-(4-Bromophenyl)-2,2,2-trifluoroethanaminehydrochloride
• SB38954
• XESDERGPILUSRV-UHFFFAOYSA-N
• MFCD07776433
• Benzenemethanamine, 4-bromo-α-(trifluoromethyl)-, hydrochloride (9CI)
• C8H8BrClF3N
• (R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride
• 1-(4-Bromophenyl)-2,2,2-trifluoroethylamine hydrochloride
• (S)-1-(4-BROMO-PHENYL)-2,2,2-TRIFLUORO-ETHYLAMINE HYDROCHLORIDE
• (S)-1-(4-BROMOPHENYL)-2,2,2-TRIFLUOROETHYLAMINE HYDROCHLORIDE
• DS-019432

• MDL： MFCD08056077
• Inchi： 1S/C8H7BrF3N.ClH/c9-6-3-1-5(2-4-6)7(13)8(10,11)12;/h1-4,7H,13H2;1H
• InChI Key： XESDERGPILUSRV-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1C=CC(Br)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 288.94800
• Monoisotopic Mass: 288.94807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.51350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride

Comprehensive Overview of 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 842169-72-6)

The compound 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 842169-72-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-bromophenyl group and the trifluoroethylamine moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride is its role in structure-activity relationship (SAR) studies. The presence of the bromine atom at the para position of the phenyl ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry for constructing complex molecular architectures. Additionally, the trifluoromethyl group contributes to improved metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, the demand for fluorinated compounds like 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride has surged due to their unique physicochemical properties. Fluorination is a hot topic in the pharmaceutical industry, as it can significantly alter a molecule's lipophilicity, permeability, and binding affinity. This compound's amine hydrochloride salt form also ensures better solubility and handling characteristics, making it a preferred choice for laboratory-scale and industrial applications.

Another area where CAS No. 842169-72-6 is gaining traction is in the field of agrochemicals. The 4-bromophenyl moiety is often found in herbicides and fungicides, and researchers are investigating its derivatives for their potential to combat resistant strains of pests and pathogens. The trifluoroethylamine group, on the other hand, may contribute to the compound's ability to interfere with essential biological pathways in target organisms.

From a synthetic perspective, 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride offers versatility. It can serve as a building block for the preparation of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Its compatibility with various catalytic systems and green chemistry protocols aligns with the industry's shift toward sustainable and environmentally friendly practices. This aspect is particularly relevant given the increasing focus on green synthesis and reducing carbon footprints in chemical manufacturing.

Quality control and analytical characterization of CAS No. 842169-72-6 are also critical topics. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure the compound's purity and identity. These methods are essential for meeting regulatory standards and ensuring reproducibility in research and production settings.

In conclusion, 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride (CAS No. 842169-72-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural attributes and reactivity profile make it a valuable tool for researchers aiming to develop innovative solutions to contemporary challenges in health and agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and development.